Cas no 2229534-03-4 (2,2,2-trifluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one
• CAS No: 2229534-03-4
• MF: C₈H₄F₃N₃O
• MW: 215.132071495056
• CID: 6553465
• PubChem ID: 165883843
• Update Time: 2025-05-20

2,2,2-trifluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one
• 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one
• EN300-1953804
• 2229534-03-4

• Inchi： 1S/C8H4F3N3O/c9-8(10,11)7(15)5-4-6-12-2-1-3-14(6)13-5/h1-4H
• InChI Key： HTJRYOGLYWIPTC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C2N=CC=CN2N=1)=O)(F)F

Computed Properties

• Exact Mass: 215.03064625g/mol
• Monoisotopic Mass: 215.03064625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 2,2,2-trifluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-one

Introduction to 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one (CAS No. 2229534-03-4)

2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one (CAS No. 2229534-03-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of trifluoromethyl ketones and is characterized by its unique structural features, including a pyrazolo[1,5-a]pyrimidine core and a trifluoromethyl group. These structural elements contribute to its potential biological activities and pharmacological properties.

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. Compounds containing this scaffold have been extensively studied for their potential therapeutic applications in areas such as cancer, neurodegenerative diseases, and inflammatory disorders. The introduction of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one as a potent inhibitor of specific kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in the pathogenesis of various diseases. In particular, this compound has shown promising activity against protein kinases involved in cancer progression and metastasis. For instance, a study published in the Journal of Medicinal Chemistry reported that 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one effectively inhibited the activity of Aurora kinase A (AURKA), a key regulator of mitosis and a validated target for anticancer therapy.

In addition to its kinase inhibitory properties, 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California demonstrated that this compound exhibited significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

The pharmacokinetic profile of 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one has been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties are crucial for ensuring sustained therapeutic effects and reducing the frequency of dosing in clinical settings.

Safety and toxicity assessments are essential components of drug development. Initial toxicological studies on 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further comprehensive safety evaluations are necessary to fully understand its long-term safety profile.

In conclusion, 2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-one (CAS No. 2229534-03-4) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigations. Ongoing research efforts aim to optimize its structure for enhanced potency and selectivity while minimizing potential side effects.